Cas no 4318-76-7 (2,5-Diaminopyridine)

2,5-Diaminopyridine Properties

Names and Identifiers

• Pyridine-2,5-diamine
• 2,5-Diamino Pyridine
• Pyridine,2,5-diamino- (6CI,7CI,8CI)
• NSC 175741
• 2,5-Diaminopyridine
• 2,5-二氨基吡啶
• J51.294J
• Z385438796
• 5-22-11-00252 (Beilstein Handbook Reference)
• NSC175741
• FT-0610268
• Pyridine, 2,5-diamino-
• Diaminopyridine (VAN)
• WLN: T6NJ BZ EZ
• SCHEMBL24077008
• EN300-156258
• UNII-H6OLZ060HI
• CS-W011281
• GEO-04049
• J-507283
• 2,5-Diaminopyridine, 97%
• Q27279708
• 4318-76-7
• YSZC148
• AC-5938
• 2 pound not5-Diaminopyridine
• 2,5-Pyridinediamine
• DA1
• AKOS007930448
• BRN 0108741
• SY030543
• SCHEMBL34048
• AM20080612
• SB75612
• A6984
• AC-907/25014078
• NSC-175741
• DTXSID20195765
• MFCD00129023
• Pyridine,5-diamino-
• AS-13208
• H6OLZ060HI
• 2,5-diamino-pyridine
• DB-031536
• +Expand

• MDL： MFCD09753741
• InChIKey： MIROPXUFDXCYLG-UHFFFAOYSA-N
• Inchi： 1S/C5H7N3/c6-4-1-2-5(7)8-3-4/h1-3H,6H2,(H2,7,8)
• SMILES： C1=CC(=N)NC=C1N

Computed Properties

• Exact Mass: 109.063997g/mol
• Surface Charge: 0
• XLogP3: -0.2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 109.063997g/mol
• Monoisotopic Mass: 109.063997g/mol
• Topological Polar Surface Area: 64.9Ų
• Heavy Atom Count: 8
• Complexity: 74.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 4
• Surface Charge: 0

Experimental Properties

• LogP: 1.40840
• PSA: 64.93000
• Refractive Index: 1.5340 (estimate)
• Boiling Point: 180 °C/12 mmHg(lit.)
• Melting Point: 84-90°C
• Flash Point: 180°C/12mm
• Color/Form: Brown solid
• Solubility: Uncertain
• pka: 6.48(at 20℃)
• Density: 1.1118 (rough estimate)

2,5-Diaminopyridine Security Information

• Symbol: GHS07
• RTECS：US7555000
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S36
• Packing Group：II
• Packing Group：II
• Risk Phrases：R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN2671
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Storage Condition：Store long-term at 2-8°C
• PackingGroup：II
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：6.1

2,5-Diaminopyridine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%